Cas no 2171236-38-5 ((2S)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methoxypropanoic acid)

• Product Name: (2S)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methoxypropanoic acid
• CAS No: 2171236-38-5
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5991555
• PubChem ID: 165561597
• Update Time: 2025-08-03

(2S)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methoxypropanoic acid
• (2S)-2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)-3-methoxypropanoic acid
• 2171236-38-5
• EN300-1571547

• Inchi： 1S/C27H26N2O6/c1-34-16-24(26(31)32)29-25(30)18-12-10-17(11-13-18)14-28-27(33)35-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,23-24H,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t24-/m0/s1
• InChI Key： JOJVQSYPQPYHEX-DEOSSOPVSA-N
• SMILES： O(C(NCC1C=CC(C(N[C@H](C(=O)O)COC)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methoxypropanoic acid

(2S)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methoxypropanoic Acid (CAS No 2171236-38-5)

The compound (2S)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methoxypropanoic acid with CAS No 2171236-38-5 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a formamido moiety, and a methoxy-substituted propanoic acid backbone. These structural features confer unique properties that make it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery and peptide synthesis. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. In this compound, the Fmoc group is attached to a methylphenyl ring, which further enhances its stability and reactivity. The formamido group introduces additional functionality, enabling this compound to participate in various condensation reactions, such as those involving aldehydes or ketones. This dual functionality makes it an ideal candidate for constructing bioactive molecules with intricate architectures.

The stereochemistry at the second carbon atom (denoted by the (S) configuration) is another critical aspect of this compound's structure. Stereochemistry often dictates the biological activity of molecules, particularly in pharmaceuticals. The (S) configuration in this compound suggests that it may exhibit specific interactions with biological targets, such as enzymes or receptors. Recent research has explored its potential as a chiral building block in asymmetric synthesis, where it has demonstrated high enantioselectivity in certain reactions.

In terms of applications, this compound has been utilized in the development of novel therapeutic agents targeting various diseases. For instance, its ability to form stable amide bonds has been leveraged in creating peptide-based drugs with improved pharmacokinetic profiles. Additionally, its methoxy-substituted propanoic acid backbone contributes to its solubility and bioavailability, making it suitable for oral administration.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials such as self-healing polymers and stimuli-responsive materials. Its ability to undergo reversible chemical transformations under specific conditions makes it an attractive candidate for these applications. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient incorporation into larger molecular frameworks.

The synthesis of (2S)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methoxypropanoic acid involves multi-step processes that require precise control over reaction conditions to ensure high yields and stereochemical integrity. Key steps include the formation of the Fmoc-amino methylphenyl intermediate and subsequent coupling reactions to introduce the formamido and methoxy groups. Researchers have optimized these steps using modern synthetic techniques such as microwave-assisted synthesis and catalytic asymmetric induction.

In conclusion, (2S)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methoxypropanoic acid (CAS No 2171236-38-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and recent research advancements, positions it as a valuable asset in both academic and industrial settings.